2-Anilino-5-aryloxazole 44

• Molecular Formula: C24H21FN2O4S
• Molecular Weight: 452.5 g/mol
• IUPAC Name: N-(5-ethylsulfonyl-2-methoxyphenyl)-5-[3-(2-fluorophenyl)phenyl]-1,3-oxazol-2-amine
• InChI: InChI=1S/C24H21FN2O4S/c1-3-32(28,29)18-11-12-22(30-2)21(14-18)27-24-26-15-23(31-24)17-8-6-7-16(13-17)19-9-4-5-10-20(19)25/h4-15H,3H2,1-2H3,(H,26,27)
• InChI Key: DOKIBWCVABZHOH-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC(=C(C=C1)OC)NC2=NC=C(O2)C3=CC=CC(=C3)C4=CC=CC=C4F

Description

GW678313X is a synthetic compound with the chemical formula C24H21FN2O4S . It is primarily known for its investigative use in scientific research, particularly in the fields of chemistry and biology. The compound is characterized by its complex molecular structure, which includes a fluorinated aromatic ring and a sulfonamide group .

Preparation Methods

The synthesis of GW678313X involves multiple steps, starting with the preparation of the core structure, followed by the introduction of functional groups. The synthetic route typically includes:

Step 1: Formation of the core structure through a series of condensation reactions.

Step 2: Introduction of the fluorinated aromatic ring via electrophilic aromatic substitution.

Step 3: Addition of the sulfonamide group through nucleophilic substitution reactions.

Reaction Conditions: The reactions are carried out under controlled temperatures, often requiring the use of catalysts to enhance reaction rates and yields.

Industrial production methods for GW678313X involve scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions to ensure high purity and yield, as well as implementing safety measures to handle the reactive intermediates and final product.

Chemical Reactions Analysis

GW678313X undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of sulfoxides and sulfones.

Reduction: Reduction reactions can convert the sulfonamide group to amines under specific conditions.

Common Reagents and Conditions: Typical reagents include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and catalysts like palladium on carbon for hydrogenation reactions.

Major Products: The major products formed from these reactions include sulfoxides, sulfones, and various substituted derivatives.

Scientific Research Applications

GW678313X has a wide range of applications in scientific research:

Chemistry: It is used as a model compound to study reaction mechanisms and the effects of fluorination on chemical reactivity.

Biology: The compound is investigated for its potential interactions with biological macromolecules, including proteins and nucleic acids.

Medicine: GW678313X is explored for its potential therapeutic effects, particularly in targeting specific enzymes and receptors involved in disease pathways.

Industry: The compound’s unique chemical properties make it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of GW678313X involves its interaction with specific molecular targets, such as vascular endothelial growth factor receptors. The compound binds to these receptors, inhibiting their activity and thereby affecting various signaling pathways, including the Ras signaling pathway and the PI3K-Akt signaling pathway. These interactions can lead to changes in cell proliferation, angiogenesis, and other cellular processes .

Comparison with Similar Compounds

GW678313X is compared with other similar compounds, such as:

GW678312X: Similar in structure but lacks the fluorinated aromatic ring, resulting in different chemical reactivity and biological activity.

GW678314X: Contains additional functional groups that enhance its solubility and bioavailability.

Uniqueness: GW678313X is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties.